Cas no 62110-08-1 (Nonanoic acid, 9-(acetylamino)-, methyl ester)

• Product Name: Nonanoic acid, 9-(acetylamino)-, methyl ester
• CAS No: 62110-08-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 457769
• PubChem ID: 71389886
• Update Time: 2025-04-19

Nonanoic acid, 9-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 9-(acetylamino)-, methyl ester
• methyl 9-acetamidononanoate
• 62110-08-1
• DTXSID00811835
• methyl 9-acetylaminononanoate

• Inchi： 1S/C12H23NO3/c1-11(14)13-10-8-6-4-3-5-7-9-12(15)16-2/h3-10H2,1-2H3,(H,13,14)
• InChI Key： HGDDCGBYGZPPDI-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCNC(C)=O)=O

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4